Cas no 59673-86-8 (Benzenamine, 5-chloro-2,4-diethoxy-)

• Product Name: Benzenamine, 5-chloro-2,4-diethoxy-
• CAS No: 59673-86-8
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 1616451
• PubChem ID: 69756816
• Update Time: 2025-04-21

Benzenamine, 5-chloro-2,4-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2,4-diethoxy-
• QTRLNPXVTXGOAP-UHFFFAOYSA-N
• SCHEMBL6371564
• DB-095237
• 59673-86-8
• 5-chloro-2,4-diethoxyaniline

• Inchi： 1S/C10H14ClNO2/c1-3-13-9-6-10(14-4-2)8(12)5-7(9)11/h5-6H,3-4,12H2,1-2H3
• InChI Key： QTRLNPXVTXGOAP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC)OCC)N

Computed Properties

• Exact Mass: 215.07142
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers